![molecular formula AuBr4- B1234177 Tetrabromoaurate ion](/img/structure/B1234177.png)
Tetrabromoaurate ion
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Description
Tetrabromoaurate(1-) is a gold coordination entity and a perbromometallate anion.
Scientific Research Applications
Kinetics and Mechanisms in Gold(III) Complexes
Tetrabromoaurate(III) ion plays a significant role in the hydrolysis and formation of gold(III) complexes. This process involves equilibrium solvolysis and is dependent on bromide and hydrogen ion concentrations (Louw & Robb, 1974).
Catalysis in Sulfide Oxidation
As a catalyst, tetrabromoaurate(III) efficiently oxidizes sulfides to sulfoxides, showcasing its selectivity and applicability in various sulfide types. This finding has significant implications for understanding mechanistic aspects of these reactions (Gasparrini et al., 1990).
Vibrational Frequency Analysis
The vibrational frequencies of tetrabromoaurate ion have been studied using quantum chemical techniques. This research contributes to the understanding of the ion's normal modes and vibrational assignments, which are important in the field of molecular spectroscopy (Parlak, 2010).
Gold Extraction and Ionic Liquids
Tetrabromoaurate anions are used in the extraction of gold from water using hydrophobic ionic liquids. This process demonstrates the feasibility of using these anions in separating gold anionic moieties from water, which is a significant advancement in the field of gold recovery and extraction (Boudesocque et al., 2014).
Structural Analysis in Aqueous Solutions
The structural properties of tetrabromoaurate(III) in aqueous solutions have been determined, revealing square planar symmetry and specific interatomic distances. This structural information is crucial for understanding the physical chemistry of these complexes (Maeda et al., 1974).
Properties
Molecular Formula |
AuBr4- |
---|---|
Molecular Weight |
516.58 g/mol |
IUPAC Name |
tetrabromogold(1-) |
InChI |
InChI=1S/Au.4BrH/h;4*1H/q+3;;;;/p-4 |
InChI Key |
ISCGOTZIVSCDBJ-UHFFFAOYSA-J |
SMILES |
Br[Au-](Br)(Br)Br |
Canonical SMILES |
Br[Au-](Br)(Br)Br |
Origin of Product |
United States |
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